Cas no 2227789-26-4 ((2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol)

• Product Name: (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol
• CAS No: 2227789-26-4
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 6601526
• PubChem ID: 165781333
• Update Time: 2025-06-27

(2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol
• EN300-1977347
• 2227789-26-4

• Inchi： 1S/C9H11ClFNO/c1-6(13)2-3-7-4-8(10)5-12-9(7)11/h4-6,13H,2-3H2,1H3/t6-/m0/s1
• InChI Key： DMBXYNBTMXRXRD-LURJTMIESA-N
• SMILES： ClC1=CN=C(C(=C1)CC[C@H](C)O)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol

Compound CAS No. 2227789-26-4: (2S)-4-(5-Chloro-2-Fluoropyridin-3-Yl)Butan-2-Ol

The compound (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol, identified by the CAS number 2227789-26-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of butanols, specifically featuring a chiral center at the second carbon atom, which imparts its (S)-configuration. The molecule's structure comprises a butanediol backbone with a substituted pyridine ring attached at the fourth carbon position.

The pyridine ring in this compound is further substituted with chlorine and fluorine atoms at the 5th and 2nd positions, respectively. These halogen substituents not only influence the electronic properties of the ring but also contribute to the compound's unique reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such halogenated aromatic systems in drug design, particularly in targeting specific receptors and enzymes due to their ability to modulate molecular interactions.

From a synthetic perspective, the preparation of (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol involves multi-step processes that typically include nucleophilic substitutions, reductions, and stereochemical control to achieve the desired configuration. The use of chiral catalysts and enantioselective reactions has become increasingly popular in synthesizing such compounds, ensuring high enantiomeric excess and purity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a ligand in metalloenzyme inhibition has also been explored, offering new avenues for therapeutic interventions.

Moreover, the compound's stability under physiological conditions and its ability to undergo further functionalization make it an attractive candidate for drug delivery systems. Recent advancements in click chemistry have enabled researchers to modify this compound with biocompatible polymers or targeting moieties, enhancing its bioavailability and specificity.

From an environmental standpoint, understanding the degradation pathways of (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the butanol chain and hydrolysis of the pyridine ring substituents. These findings are essential for designing sustainable chemical processes and minimizing environmental risks.

In conclusion, (2S)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol (CAS No. 2227789– ) represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable tool for developing innovative solutions in drug discovery and material science.